6-chloro-2-methyl-3(2H)-benzofuranone

• Molecular Formula: C9H7ClO2
• Molecular Weight: 182.60 g/mol
• IUPAC Name: 6-chloro-2-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C9H7ClO2/c1-5-9(11)7-3-2-6(10)4-8(7)12-5/h2-5H,1H3
• InChI Key: CRUBHOKQBMYCAP-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)C2=C(O1)C=C(C=C2)Cl

Description

6-chloro-2-methyl-3(2H)-benzofuranone is a useful research compound. Its molecular formula is C9H7ClO2 and its molecular weight is 182.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of the compound of Example 7, Step A, (6.7 g) and sodium hydride (60% in oil, 1.5 g) was heated to reflux in tetrahydrofuran (50 ml). It Was then allowed to cool to room temperature over 1.5 hrs. The cooled mixture was treated with aqueous ammonium chloride solution and ether. The ether solution was dried over magnesium sulfate and then evaporated. The oil was subjected to chromatography on silica gel with hexanes/ethyl acetate (25:1) as the eluent. The desired product (1.99 g) was obtained as a low melting solid. NMR: 7.6 (d, 1H), 7.1 (m 2H), 4.7 (q, 1H), 1.55 (d, 3H).

Synthesis routes and methods II

Procedure details

A solution of ethyl 4-chloro-2-(1-(methoxycarbonyl)ethoxy)benzoate (7.3 g) and 60% oil dispersion (1.5 g) of sodium hydride in tetrahydrofuran (70 ml) was heated at reflux for 30 minutes, and slowly cooled to room temperature. The reaction mixture was poured into ice-aqueous ammonium chloride and extracted with ether. The extract was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The resulting residue was subjected to chromatography on silica gel to give 6-chloro-2-methyl-3(2H)-benzofuranone (yield, 1.8 g).